Cas no 1218182-57-0 (N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide)

• Product Name: N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide
• CAS No: 1218182-57-0
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5187059
• PubChem ID: 43611094
• Update Time: 2025-08-05

N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide
• 3-Isoquinolinecarboxamide, 1,2,3,4-tetrahydro-N-methyl-N-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C16H22N2O2/c1-18(14-6-8-20-9-7-14)16(19)15-10-12-4-2-3-5-13(12)11-17-15/h2-5,14-15,17H,6-11H2,1H3
• InChI Key： CFPMOSPBCKACOO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C)C(C1CC2C=CC=CC=2CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide

Professional Introduction to N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (CAS No. 1218182-57-0)

N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1218182-57-0, belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of an oxane ring in its structure adds an additional layer of complexity, making it a subject of interest for researchers exploring novel chemical scaffolds.

The structural framework of N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide is characterized by a fused heterocyclic system consisting of a benzene ring and a piperidine moiety. This particular arrangement is conducive to interactions with biological targets, such as enzymes and receptors, which are critical for drug development. The compound's molecular formula and stereochemistry contribute to its unique pharmacokinetic properties, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing new derivatives of tetrahydroisoquinoline-based compounds due to their demonstrated efficacy in various pharmacological contexts. The introduction of the oxan-4-yl group into the molecule enhances its solubility and metabolic stability, which are crucial factors for drug bioavailability and duration of action. These attributes have positioned N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide as a compound of considerable interest for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Tetrahydroisoquinoline derivatives have shown promise in treating conditions such as Parkinson's disease and Alzheimer's disease by modulating neurotransmitter systems. The specific modification introduced in N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide may enhance its ability to interact with dopaminergic and cholinergic pathways, offering a novel therapeutic approach.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide with unprecedented accuracy. These simulations have provided valuable insights into how the compound might interact with biological targets at the molecular level. Such information is instrumental in designing targeted drug candidates that can bypass off-target effects and improve therapeutic outcomes.

The synthesis of N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide presents unique challenges due to its intricate structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the core tetrahydroisoquinoline scaffold efficiently. These advancements have opened up new avenues for exploring the pharmacological potential of this class of compounds.

Evaluation of N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide in cellular and animal models has revealed intriguing biological activities. Preliminary studies suggest that it may exhibit neuroprotective effects by attenuating oxidative stress and inflammation associated with neurodegenerative diseases. Additionally, its interaction with specific enzymes has been linked to potential anti-cancer properties. These findings underscore the need for further investigation into its therapeutic applications.

The development of new drugs often involves a multi-disciplinary approach that integrates expertise from chemistry, biology, pharmacology, and clinical research. N-methyl-N-(oxan-4-yl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide exemplifies this collaborative effort by combining structural innovation with functional exploration. Its unique properties make it a valuable tool for studying complex biological processes and developing next-generation therapeutics.

As our understanding of molecular interactions continues to evolve，so does our capacity to design compounds with tailored biological activities. N-methyl-N-(oxan-4-yl)-1，2，3，4-tetrahydroisoquinoline-3-carboxamide represents a significant step forward in this endeavor，offering hope for novel treatments across multiple therapeutic domains。Future research will likely focus on optimizing its pharmacological profile through structural modifications，ensuring that it meets the stringent requirements for clinical translation。